Cas no 1314901-85-3 (1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1314901-85-3
• MF: C₈H₁₂F₃N
• MW: 179.182792663574
• CID: 5941216
• PubChem ID: 55283521
• Update Time: 2025-06-12

1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine
• AKOS006346183
• EN300-1934608
• 1314901-85-3

• Inchi： 1S/C8H12F3N/c9-8(10,11)7(12)6-4-2-1-3-5-6/h1-2,6-7H,3-5,12H2
• InChI Key： BSBYIQQBKGLLMG-UHFFFAOYSA-N
• SMILES： FC(C(C1CC=CCC1)N)(F)F

Computed Properties

• Exact Mass: 179.09218387g/mol
• Monoisotopic Mass: 179.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine

Introduction to 1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 1314901-85-3)

1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine, identified by the chemical abstracts service number CAS No. 1314901-85-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohex-3-enyl moiety linked to a trifluoroethylamine group, exhibits unique structural and electronic properties that make it a valuable candidate for further exploration in drug discovery and development. The presence of both aromatic and fluorinated substituents contributes to its diverse chemical reactivity and potential biological activity.

The cyclohex-3-enyl backbone provides a rigid, cyclic structure that can enhance binding affinity and stability in biological targets, while the trifluoroethylamine group introduces electron-withdrawing effects and lipophilicity, which are often desirable traits in pharmacophores. These features have positioned this compound as a promising scaffold for the design of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs. Additionally, its structural motifs have been explored in the design of kinase inhibitors, where the combination of aromatic and fluorinated groups can optimize binding to protein active sites.

In vitro experiments have begun to elucidate the pharmacological profile of CAS No. 1314901-85-3. Initial studies indicate that this compound exhibits moderate affinity for certain enzyme targets, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are particularly intriguing given the growing interest in fluorinated amine derivatives as bioactive molecules. The trifluoromethyl group, a common feature in many pharmacologically active compounds, is known to enhance metabolic stability and binding affinity, which could be advantageous for therapeutic applications.

The synthesis of 1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine presents unique challenges due to the complexity of its structure. However, recent methodological improvements in organic synthesis have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been employed to construct the desired framework efficiently. These advances have opened up new avenues for exploring its synthetic utility and potential applications.

One particularly exciting area of research involves the exploration of 1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine as a building block for more complex drug candidates. By appending additional functional groups or linking it to other pharmacophores, researchers can generate libraries of derivatives with tailored biological activities. High-throughput screening (HTS) approaches combined with structure-based drug design have been instrumental in identifying promising lead compounds derived from this scaffold.

The impact of fluorine atoms on the electronic properties of molecules has long been recognized in medicinal chemistry. The introduction of fluorine into organic structures can modulate lipophilicity, metabolic stability, and electronic distribution, all of which are critical factors in drug design. In the case of CAS No. 1314901-85-3, the trifluoromethyl group contributes to these properties while also providing a handle for further chemical manipulation through halogen-metal exchange or metal-catalyzed reactions.

As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools to study them. Compounds like 1-(cyclohex-3-en-1-yl)-2,2,2-trifluoroethan-1-amine serve as essential tools for researchers investigating enzyme mechanisms, receptor interactions, and signal transduction pathways. Their use in probe development allows scientists to dissect complex biological processes with greater precision.

The future prospects for CAS No. 1314901-85-3 are bright, with ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. As computational methods improve and high-resolution structural data become more accessible, the potential for discovering novel drugs derived from this scaffold continues to grow.